Cas no 2034533-48-5 (4-acetyl-N-(4,4-difluorocyclohexyl)benzamide)

• Product Name: 4-acetyl-N-(4,4-difluorocyclohexyl)benzamide
• CAS No: 2034533-48-5
• MF: C₁₅H₁₇F₂NO₂
• MW: 281.297791242599
• CID: 6567614
• PubChem ID: 119104725
• Update Time: 2025-11-01

4-acetyl-N-(4,4-difluorocyclohexyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(4,4-difluorocyclohexyl)benzamide
• CCG-355939
• F6559-1534
• AKOS026698250
• 2034533-48-5

• Inchi： 1S/C15H17F2NO2/c1-10(19)11-2-4-12(5-3-11)14(20)18-13-6-8-15(16,17)9-7-13/h2-5,13H,6-9H2,1H3,(H,18,20)
• InChI Key： LZWVRJOOMFIBME-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)NC(C1C=CC(C(C)=O)=CC=1)=O)F

Computed Properties

• Exact Mass: 281.12273511g/mol
• Monoisotopic Mass: 281.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-acetyl-N-(4,4-difluorocyclohexyl)benzamide

4-Acetyl-N-(4,4-Difluorocyclohexyl)Benzamide: A Comprehensive Overview

4-Acetyl-N-(4,4-difluorocyclohexyl)benzamide, also known by its CAS number CAS 2034533-48-5, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery, material synthesis, and advanced chemical research. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 4-acetyl-N-(4,4-difluorocyclohexyl)benzamide comprises a benzamide core with an acetyl group at the para position and a difluorocyclohexyl substituent attached to the nitrogen atom. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable compound for exploring novel chemical reactions and material designs. The presence of fluorine atoms in the cyclohexane ring introduces additional complexity to the molecule, enhancing its reactivity and versatility in chemical transformations.

Recent studies have focused on the synthesis of CAS 2034533-48-5 through various routes, including nucleophilic substitution, amide bond formation, and coupling reactions. Researchers have optimized these methods to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach using microwave-assisted synthesis to expedite the formation of the amide bond while maintaining precise control over the reaction conditions.

The physical properties of 4-acetyl-N-(4,4-difluorocyclohexyl)benzamide are equally intriguing. Its melting point, solubility in various solvents, and thermal stability have been extensively characterized using techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These studies reveal that the compound exhibits good thermal stability up to 200°C under inert conditions, making it suitable for high-temperature applications in materials science.

In terms of applications, CAS 2034533-48-5 has shown promise in drug discovery efforts targeting specific biological pathways. For example, recent research has explored its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. Preclinical studies indicate that this compound exhibits moderate potency in inhibiting certain receptor subtypes, suggesting further investigation into its pharmacokinetic properties.

Beyond pharmacology, 4-acetyl-N-(4,4-difluorocyclohexyl)benzamide has also been utilized as a building block in polymer synthesis. Its ability to form robust amide bonds makes it an ideal candidate for designing high-performance polymers with tailored mechanical and thermal properties. A study published in Macromolecules demonstrated that incorporating this compound into polyurethane networks significantly enhances their tensile strength and resistance to environmental stressors.

The environmental impact of synthesizing and utilizing CAS 2034533-48-5 has also been a topic of interest among researchers. Green chemistry approaches have been employed to minimize waste generation and reduce energy consumption during its production. For instance, solvent-free reaction conditions and catalytic systems have been developed to enhance the sustainability of its synthesis process.

In conclusion, 4-acetyl-N-(4,4-difluorocyclohexyl)benzamide, or CAS 2034533-48-5, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables innovative solutions in drug development, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.